Cas no 1261955-12-7 (6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)

6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid structure
1261955-12-7 structure
Product Name:6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
CAS No:1261955-12-7
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322115
CID:2765835
PubChem ID:53227945
Update Time:2025-07-29

6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
    • DTXSID60691478
    • 6-CHLORO-2-(2-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
    • 3-Chloro-2'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
    • 1261955-12-7
    • MFCD18322115
    • 6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
    • MDL: MFCD18322115
    • Inchi: 1S/C15H10ClFO4/c1-21-15(20)8-5-6-12(17)10(7-8)9-3-2-4-11(16)13(9)14(18)19/h2-7H,1H3,(H,18,19)
    • InChI Key: DJGRLFBKALOSCU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C(=O)O)C1C(=CC=C(C(=O)OC)C=1)F

Computed Properties

  • Exact Mass: 308.0251647Da
  • Monoisotopic Mass: 308.0251647Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.6Ų

6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329390-5 g
6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; .
1261955-12-7 95%
5g
€1159.00 2023-04-26
abcr
AB329390-5g
6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; .
1261955-12-7 95%
5g
€1159.00 2025-04-21
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